![molecular formula C5H14ClNO2S B2889676 2-(2-Methoxyethylsulfinyl)ethanamine;hydrochloride CAS No. 2445786-56-9](/img/structure/B2889676.png)
2-(2-Methoxyethylsulfinyl)ethanamine;hydrochloride
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Overview
Description
2-(2-Methoxyethylsulfinyl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C5H14ClNO2S and its molecular weight is 187.68. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Enzyme Selectivity : Research has detailed the enantioselective metabolism of methoxychlor, an endocrine disruptor pesticide, highlighting the diverse metabolic pathways facilitated by human cytochrome P450 enzymes. This study emphasizes the significant differences in the selective formation of metabolite enantiomers across various P450 isoforms, revealing intricate details of biotransformation processes that could be relevant for understanding the metabolism of compounds like 2-(2-Methoxyethylsulfinyl)ethanamine hydrochloride (Hu & Kupfer, 2002).
Biodegradation and Environmental Impact : Studies have also explored the reductive dechlorination of methoxychlor by bacterial species, offering evidence for primary biodegradation pathways in submerged environments. This research could provide a foundation for investigating the environmental fate and microbial degradation of similar sulfinyl-containing compounds (Satsuma & Masuda, 2012).
Endocrine Disruption and Reproductive Toxicity : Another area of research has focused on the early postnatal exposure to methoxychlor and its effects on ovarian development and hormone production in rats. Such studies underscore the potential endocrine-disrupting properties of related compounds, highlighting the importance of understanding their biological activity and implications for health (Uzumcu et al., 2006).
Novel Synthesis and Catalytic Applications : Research into the synthesis of related compounds, including efforts to develop new multifunctional biocides with enhanced corrosion inhibition properties, reflects the potential industrial and scientific applications of sulfinyl-containing chemicals. This aspect of research might align with investigations into 2-(2-Methoxyethylsulfinyl)ethanamine hydrochloride for novel applications in material science or as intermediates in chemical synthesis (Walter & Cooke, 1997).
Mechanism of Action
Target of Action
This compound is relatively new and research is ongoing to identify its specific targets and their roles .
Mode of Action
As with the target of action, ongoing research is expected to provide more information on how this compound interacts with its targets and the resulting changes .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability .
Result of Action
The molecular and cellular effects of 2-(2-Methoxyethylsulfinyl)ethanamine hydrochloride’s action are currently unknown. As research progresses, we can expect to gain a better understanding of these effects .
Properties
IUPAC Name |
2-(2-methoxyethylsulfinyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2S.ClH/c1-8-3-5-9(7)4-2-6;/h2-6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIGXVTDLPFTEIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCS(=O)CCN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.